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Compound of Interest

Compound Name: Pyraziflumid

Cat. No.: B610351 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Solubility of Pyraziflumid

Introduction
Pyraziflumid is a novel fungicide belonging to the class of succinate dehydrogenase inhibitors

(SDHIs).[1][2][3] Discovered and developed by Nihon Nohyaku Co., Ltd., it is chemically

identified as a 3-(trifluoromethyl)pyrazine-2-carboxamide derivative.[1][2][4] Pyraziflumid
demonstrates potent fungicidal activity against a wide spectrum of plant diseases.[1][2][3] This

document provides a comprehensive overview of its fundamental chemical properties and

solubility data, intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Core Properties
Pyraziflumid is identified by the CAS Registry Number 942515-63-1.[1][2][5][6][7] Its chemical

structure and key properties are summarized in the tables below.

Table 1: Chemical Identifiers for Pyraziflumid
Identifier Value

IUPAC Name
N-(3′,4′-difluoro[1,1′-biphenyl]-2-yl)-3-

(trifluoromethyl)pyrazine-2-carboxamide[5][6][7]

CAS Number 942515-63-1[1][2][5][6][7]

Synonyms NNF-0721[1][2][6]
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Table 2: Physicochemical Properties of Pyraziflumid
Property Value

Molecular Formula C₁₈H₁₀F₅N₃O[1][2][5][6][7]

Molecular Weight 379.28 g/mol [1][2][8]

Appearance Pale yellow crystal[1][2]

Melting Point 119°C[1][2][9][10]

Partition Coefficient (log P) 3.51 (at 25°C)[1][2][4][11]

Solubility Data
The solubility of a compound is a critical parameter in its development and application.

Pyraziflumid is characterized by low water solubility.

Table 3: Solubility of Pyraziflumid
Solvent Temperature Solubility

Water 20°C 2.32 mg/L[1][2][4][10][11]

While specific quantitative data for solubility in various organic solvents is not readily available

in the cited literature, a Canadian regulatory document references a study titled "Measurement

of Solubility in Organic Solvents for NNF-0721 (PC-33004)," indicating that such data has been

generated.[9] However, the results of this study are not detailed in the public domain.

Experimental Protocols
The methodologies for determining the physicochemical properties are crucial for

reproducibility and validation of the data.

Melting Point Determination
The melting point of Pyraziflumid has been determined using a Mettler FP80 melting point

apparatus, with the results reported as uncorrected.[4] This is a standard laboratory technique
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where a small sample of the crystalline solid is heated at a controlled rate, and the temperature

range over which the substance transitions from a solid to a liquid is observed.

Aqueous Solubility Determination (Shake-Flask Method)
While the specific protocol used for Pyraziflumid's water solubility measurement is not

detailed, the standard "shake-flask" method is a widely accepted technique for determining the

solubility of poorly soluble compounds.[12]

Principle: An excess amount of the solid compound is added to a fixed volume of the solvent (in

this case, water). The mixture is then agitated at a constant temperature until equilibrium is

reached, which can take 24 to 48 hours.[12] After reaching equilibrium, the undissolved solid is

separated from the solution by filtration or centrifugation. The concentration of the dissolved

compound in the resulting saturated solution is then quantified using an appropriate analytical

method, such as High-Performance Liquid Chromatography (HPLC) or UV/Vis spectroscopy.

[12]

Visualizations
Chemical Structure and Properties Overview
The following diagram illustrates the key identifiers and properties of the Pyraziflumid
molecule.
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Chemical Identifiers

Physicochemical Properties

Solubility & Partitioning

IUPAC Name

N-(3′,4′-difluoro[1,1′-biphenyl]-2-yl)-3-
(trifluoromethyl)pyrazine-2-carboxamide

CAS Number

942515-63-1

Molecular Formula

C₁₈H₁₀F₅N₃O

Molecular Weight

379.28 g/mol

Appearance

Pale Yellow Crystal

Melting Point

119°C

Water Solubility

2.32 mg/L (20°C)

logP

3.51 (25°C)

Pyraziflumid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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